Cas no 1261939-73-4 (3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid)

• Product Name: 3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid
• CAS No: 1261939-73-4
• MF: C₁₅H₁₀ClFO₄
• MW: 308.688907146454
• MDL: MFCD18322622
• CID: 2764825
• PubChem ID: 53228441
• Update Time: 2025-08-05

3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261939-73-4
• 3-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-4-FLUOROBENZOIC ACID
• MFCD18322622
• 2'-Chloro-6-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
• 3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid, 95%
• DTXSID20691974
• 3-(2-Chloro-5-methoxycarbonylphenyl)-4-fluorobenzoic acid

• MDL： MFCD18322622
• Inchi： 1S/C15H10ClFO4/c1-21-15(20)9-2-4-12(16)10(7-9)11-6-8(14(18)19)3-5-13(11)17/h2-7H,1H3,(H,18,19)
• InChI Key： VBPSVDOKUVCNOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 308.0251647Da
• Monoisotopic Mass: 308.0251647Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls